5-[(Z)-{4-[(4,6-Dimethyl-2-pyrimidinyl)sulfamoyl]phenyl}diazenyl]-2-{[3-(trifluoromethyl)phenyl]amino}benzoic acid
5-[(Z)-{4-[(4,6-Dimethyl-2-pyrimidinyl)sulfamoyl]phenyl}diazenyl]-2-{[3-(trifluoromethyl)phenyl]amino}benzoic acid
Brand Name:
Vulcanchem
CAS No.:
110679-71-5
VCID:
VC0028434
InChI:
InChI=1S/C26H21F3N6O4S/c1-15-12-16(2)31-25(30-15)35-40(38,39)21-9-6-18(7-10-21)33-34-20-8-11-23(22(14-20)24(36)37)32-19-5-3-4-17(13-19)26(27,28)29/h3-14,32H,1-2H3,(H,36,37)(H,30,31,35)
SMILES:
CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)N=NC3=CC(=C(C=C3)NC4=CC=CC(=C4)C(F)(F)F)C(=O)O)C
Molecular Formula:
C26H21F3N6O4S
Molecular Weight:
570.547
5-[(Z)-{4-[(4,6-Dimethyl-2-pyrimidinyl)sulfamoyl]phenyl}diazenyl]-2-{[3-(trifluoromethyl)phenyl]amino}benzoic acid
CAS No.: 110679-71-5
Cat. No.: VC0028434
Molecular Formula: C26H21F3N6O4S
Molecular Weight: 570.547
* For research use only. Not for human or veterinary use.
![5-[(Z)-{4-[(4,6-Dimethyl-2-pyrimidinyl)sulfamoyl]phenyl}diazenyl]-2-{[3-(trifluoromethyl)phenyl]amino}benzoic acid - 110679-71-5](/images/no_structure.jpg)
Specification
| CAS No. | 110679-71-5 |
|---|---|
| Molecular Formula | C26H21F3N6O4S |
| Molecular Weight | 570.547 |
| IUPAC Name | 5-[[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]diazenyl]-2-[3-(trifluoromethyl)anilino]benzoic acid |
| Standard InChI | InChI=1S/C26H21F3N6O4S/c1-15-12-16(2)31-25(30-15)35-40(38,39)21-9-6-18(7-10-21)33-34-20-8-11-23(22(14-20)24(36)37)32-19-5-3-4-17(13-19)26(27,28)29/h3-14,32H,1-2H3,(H,36,37)(H,30,31,35) |
| Standard InChI Key | CPIRSVKSSWLBQS-UHFFFAOYSA-N |
| SMILES | CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)N=NC3=CC(=C(C=C3)NC4=CC=CC(=C4)C(F)(F)F)C(=O)O)C |
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